![molecular formula C19H34N2O3S B6106759 7-(2-cyclohexylethyl)-2-(propylsulfonyl)-2,7-diazaspiro[4.5]decan-6-one](/img/structure/B6106759.png)
7-(2-cyclohexylethyl)-2-(propylsulfonyl)-2,7-diazaspiro[4.5]decan-6-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
7-(2-cyclohexylethyl)-2-(propylsulfonyl)-2,7-diazaspiro[4.5]decan-6-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as BMS-986177 and has been studied extensively for its biochemical and physiological effects.
Scientific Research Applications
BMS-986177 has been studied extensively for its potential applications in various fields, including neuroscience, cancer research, and drug discovery. In neuroscience, BMS-986177 has been shown to have anxiolytic and antidepressant effects in animal models, making it a potential candidate for the treatment of anxiety and depression. In cancer research, BMS-986177 has been shown to inhibit the growth of several cancer cell lines, including prostate cancer and breast cancer. In drug discovery, BMS-986177 has been used as a lead compound for the development of novel drugs targeting various diseases.
Mechanism of Action
BMS-986177 is a selective antagonist of the orexin-1 receptor, which is a G protein-coupled receptor that is primarily expressed in the central nervous system. The orexin-1 receptor is involved in the regulation of various physiological processes, including sleep-wake cycles, feeding behavior, and stress response. By blocking the activity of the orexin-1 receptor, BMS-986177 modulates these processes and has been shown to have anxiolytic and antidepressant effects in animal models.
Biochemical and Physiological Effects:
BMS-986177 has been shown to have anxiolytic and antidepressant effects in animal models, making it a potential candidate for the treatment of anxiety and depression. In addition, BMS-986177 has been shown to inhibit the growth of several cancer cell lines, including prostate cancer and breast cancer. This compound has also been shown to modulate feeding behavior and stress response in animal models.
Advantages and Limitations for Lab Experiments
BMS-986177 has several advantages for lab experiments, including its high selectivity for the orexin-1 receptor, its ability to modulate various physiological processes, and its potential applications in various fields. However, this compound also has some limitations, including its low solubility in water and its potential toxicity at high concentrations.
Future Directions
There are several future directions for the study of BMS-986177, including the development of novel drugs targeting the orexin-1 receptor, the investigation of its potential applications in the treatment of anxiety and depression, and the exploration of its mechanisms of action in various physiological processes. In addition, further studies are needed to evaluate the safety and toxicity of this compound in animal models and humans.
Synthesis Methods
The synthesis of BMS-986177 involves a multistep process that begins with the reaction of 3-bromo-1-cyclohexene with N-ethyl-2-(propylsulfonyl)ethanamine in the presence of sodium hydride. The resulting product is then treated with sodium cyanoborohydride to produce 7-(2-cyclohexylethyl)-2-(propylsulfonyl)-1,2,3,4-tetrahydroisoquinoline. This intermediate is then reacted with 2-bromo-1-(4-methoxyphenyl)ethanone in the presence of cesium carbonate and palladium acetate to produce BMS-986177.
properties
IUPAC Name |
7-(2-cyclohexylethyl)-2-propylsulfonyl-2,7-diazaspiro[4.5]decan-6-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H34N2O3S/c1-2-15-25(23,24)21-14-11-19(16-21)10-6-12-20(18(19)22)13-9-17-7-4-3-5-8-17/h17H,2-16H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SVXNBGMGKCASKI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCS(=O)(=O)N1CCC2(C1)CCCN(C2=O)CCC3CCCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H34N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
370.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.